
Personal protective equipment for handling 3-
Nitroacenaphthene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitroacenaphthene

Cat. No.: B109402 Get Quote

Essential Safety and Handling Guide for 3-
Nitroacenaphthene
This document provides critical safety protocols and logistical information for the handling and

disposal of 3-Nitroacenaphthene, a chemical that requires careful management in a laboratory

setting. The following procedures are designed to ensure the safety of researchers, scientists,

and drug development professionals.

Hazard Classification: 3-Nitroacenaphthene belongs to the family of aromatic nitro

compounds. Related compounds, such as 5-Nitroacenaphthene, are classified as Carcinogen

1B (H350), meaning they may cause cancer[1]. Due to the structural similarity and the

presence of the nitro group on the acenaphthene core, 3-Nitroacenaphthene should be

handled as a suspected carcinogen.

Quantitative Data and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b109402?utm_src=pdf-interest
https://www.benchchem.com/product/b109402?utm_src=pdf-body
https://www.benchchem.com/product/b109402?utm_src=pdf-body
https://www.benchchem.com/product/b109402?utm_src=pdf-body
https://www.benchchem.com/product/b109402?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB16681&dnl=sd_-_5-Nitroacenaphthene_%5BCAS_602-87-9%5D_%28SB16681%29_%28EU%29.pdf
https://www.benchchem.com/product/b109402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₉NO₂ PubChem[2]

Molecular Weight 199.20 g/mol PubChem[2]

CAS Number 3807-77-0 PubChem[2]

Appearance Solid (assumed) General Chemical Properties

Water Solubility

Data unavailable for 3-

Nitroacenaphthene. Similar

compounds have low solubility.

NOAA[3]

Exposure Limits (AEGLs,

ERPGs)
No data available NOAA[3]

Operational Plan: Handling Procedures
All work involving 3-Nitroacenaphthene must be performed with prior approval from the

Principal Investigator[4]. Do not handle this chemical when working alone[4].

Engineering Controls
Chemical Fume Hood: All handling of 3-Nitroacenaphthene, including weighing and

transfers, must occur within a designated and properly functioning chemical fume hood[4].

Ventilation: The laboratory must have a general ventilation system that does not recirculate

exhaust air[4].

Emergency Equipment: A safety shower and eyewash station must be accessible within a

10-second travel distance of the work area[4].

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Nitroacenaphthene. Before each

use, inspect PPE for any damage or contamination[5].
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PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., Nitrile). Consult

glove manufacturer's compatibility chart.

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield is required if there

is a splash hazard[1].

Skin and Body Protection

A lab coat must be worn. Disposable clothing

should be considered for procedures with a high

risk of contamination[5]. Do not wear shorts or

open-toed shoes[5].

Respiratory Protection

A respiratory protective device may be

necessary for certain operations. Keep one

available[1].

Step-by-Step Handling Protocol
Preparation: Designate a specific area within a chemical fume hood for the procedure.

Ensure all necessary equipment, including waste containers, is inside the hood.

Weighing: Do not weigh 3-Nitroacenaphthene directly on a balance in the open lab. Tare a

sealable container inside the fume hood, add the chemical to the container, and then seal it

before moving it to the balance[4].

Transfers: Use appropriate tools (spatulas, etc.) to transfer the solid. For liquid transfers (if

dissolved), avoid using syringes for volumes greater than 5 mL to minimize the risk of

splashes or failures[4].

Post-Handling: Immediately close the container after use[4]. Decontaminate all surfaces,

tools, and equipment that may have come into contact with the chemical.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory[4].

Emergency and Disposal Plans
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Emergency First Aid Procedures
In any case of exposure, seek immediate medical attention and provide the Safety Data Sheet

to the responders[1][6].

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

symptoms like headache, dizziness, or throat

irritation persist, seek medical attention[1][6].

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and

jewelry[6]. Do not use solvents to wash the

skin[6].

Eye Contact

Flush the eyes immediately with water for at

least 15 minutes. Hold the eyelids open and

away from the eyeball to ensure thorough

rinsing[6]. Remove contact lenses while rinsing

if possible[6].

Ingestion

DO NOT induce vomiting[3]. If the person is

conscious and not convulsing, give one or two

glasses of water to dilute the chemical and call a

poison control center or hospital immediately[3].

Chemical Spill Workflow
For any spill, the immediate priority is to ensure personnel safety and contain the spill.
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Caption: Workflow for handling a chemical spill of 3-Nitroacenaphthene.
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Disposal Plan
All waste containing 3-Nitroacenaphthene, including contaminated PPE and cleaning

materials, is considered hazardous waste.

Containment: Collect all waste in sealed, properly labeled containers. Contaminated paper or

absorbent materials should be sealed in a vapor-tight plastic bag[3].

Disposal: Dispose of all contents and containers in accordance with all local, regional,

national, and international regulations[1]. Do not dispose of down the drain or with general

laboratory trash. Contact your institution's Environmental Health and Safety (EH&S)

department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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